Cas no 9041-22-9 (β-D-Glucan)

• Product Name: β-D-Glucan
• CAS No: 9041-22-9
• MF: (C₆H₁₀O₅)n
• MW: 0
• CID: 48250
• PubChem ID: 329799962
• Update Time: 2025-06-13

β-D-Glucan Chemical and Physical Properties

Names and Identifiers

• beta-D-Glucan
• β-Glucan
• BETA-GLUCAN FROM BARLEY
• β-D-Glucan from barley
• Oat Beta Glucan
• Carbamic acid,(1,1-dimethyl-2-propynyl)-,2-fluoroethyl ester
• β-D-Glucan
• maltotriose
• Amylotriose
• Globotriose
• Triomaltose
• Glcalpha1,4Glcalpha1,4Glc
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• beta-Glucan;beta-Glucosylglucan
• hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranose
• NOCAS_859579
• BCP29958
• (Glc(alpha1-4)Glc(alpha1-4)Glc)
• Barliv
• Beta King
• beta-Glucan
• Beta-Glucans
• beta-Glucosylglucan
• Betaglucare
• Betamune
• Biopoly P 3
• Borigasol
• C-Trim 20
• C-Trim 30
• C-Trim 50
• Drago-Beta-Glucan
• Energy Plus
• Epiglucan
• Ganodex
• Glucans, β-
• GluCare N
• Lyckeby beta-glucan fiber DF 25
• Nutrim
• Nutrim 10
• ProVale
• Yestimun
• β-Glucans
• β-Glucosylglucan
• (2S,3R,4S,5S,6R)-2-[(2R,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID501019881
• DA-71432
• SCHEMBL20840281
• CCRIS 8998
• 9041-22-9
• DTXCID301477748
• 44FQ49X6UN
• UNII-44FQ49X6UN
• FYGDTMLNYKFZSV-URKRLVJHSA-N
• Glucan
• b-D-glucan-from oat
• (2S,3R,4S,5S,6R)-2-((2R,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-((2R,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxyoxan-3-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• A-glucan
• CHEBI:28793
• YO32420

• MDL： MFCD00466918
• Inchi： 1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2
• InChI Key： FYGDTMLNYKFZSV-UHFFFAOYSA-N
• SMILES： O1C([H])(C([H])(C([H])(C([H])(C1([H])C([H])([H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])OC1([H])C([H])(C([H])([H])O[H])OC([H])(C([H])(C1([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 504.16900
• Monoisotopic Mass: 504.169035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 269
• XLogP3: -6.9

Experimental Properties

• Density: 1.8
• Boiling Point: 865.2°Cat760mmHg
• Flash Point: 477°C
• Refractive Index: 1.673
• Solubility: H2O: 20 mg/mL, clear, faintly yellow
• PSA: 268.68000
• LogP: -7.57300

β-D-Glucan Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：3
• RTECS：LZ3985000
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on β-D-Glucan

Comprehensive Analysis of β-D-Glucan (CAS No. 9041-22-9): Structure, Functions, and Applications

β-D-Glucan, identified by its CAS number 9041-22-9, is a polysaccharide composed of D-glucose monomers linked by β-glycosidic bonds. This naturally occurring compound is widely distributed in cereals, fungi, and bacterial cell walls, where it serves as a structural component and bioactive agent. The unique β-(1,3)-D-glucan and β-(1,6)-D-glucan linkages contribute to its immunomodulatory, antioxidant, and prebiotic properties, making it a focal point in nutraceutical, pharmaceutical, and cosmetic research.

Recent studies highlight the role of β-D-glucan in immune system enhancement, a topic trending in health forums and search engines. Users frequently inquire: "How does β-D-glucan boost immunity?" or "Is β-D-glucan effective against infections?" Scientific evidence confirms its ability to activate macrophages, dendritic cells, and neutrophils via interactions with pattern recognition receptors (PRRs), such as dectin-1. This mechanism underpins its potential in adjuvant therapies for respiratory health, a hot topic post-pandemic.

In skincare, β-D-glucan is gaining traction as a natural moisturizer and anti-aging agent. Searches like "β-D-glucan for skin barrier repair" reflect consumer interest. Its high water-binding capacity and ability to stimulate collagen synthesis align with the demand for clean-label cosmetics. Additionally, its prebiotic effects on gut microbiota resonate with the growing focus on gut-skin axis research.

The food industry leverages β-D-glucan as a dietary fiber and cholesterol-lowering ingredient, particularly in oat and barley products. Regulatory agencies, including the FDA and EFSA, approve health claims linking oat β-D-glucan to cardiovascular benefits. This aligns with searches such as "β-D-glucan solubility" or "best sources of β-D-glucan," indicating public interest in functional foods.

Quality control of β-D-glucan (CAS No. 9041-22-9) involves advanced techniques like HPLC and enzymatic assays to quantify purity and molecular weight. Researchers emphasize batch-to-batch consistency, especially for clinical applications. Emerging trends explore its synergy with probiotics and nanocarriers for targeted delivery, addressing queries like "β-D-glucan bioavailability."

Environmental sustainability is another angle. The extraction of β-D-glucan from agricultural byproducts (e.g., brewer’s spent grain) answers searches on "eco-friendly polysaccharide sources." Innovations in fermentation technology further optimize yield, reducing reliance on synthetic alternatives.

In summary, β-D-glucan (CAS No. 9041-22-9) bridges traditional knowledge and modern science. Its multifunctionality caters to pressing health concerns while aligning with eco-conscious values—a testament to its enduring relevance in interdisciplinary research.